6-Chloro-2-oxo-4-phenyl-1,2-dihydro-quinoline-3-carbonitrile

• Molecular Formula: C16H9ClN2O
• Molecular Weight: 280.71 g/mol
• IUPAC Name: 6-chloro-2-oxo-4-phenyl-1H-quinoline-3-carbonitrile
• InChI: InChI=1S/C16H9ClN2O/c17-11-6-7-14-12(8-11)15(10-4-2-1-3-5-10)13(9-18)16(20)19-14/h1-8H,(H,19,20)
• InChI Key: BPZKTDPSQHYNQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=O)NC3=C2C=C(C=C3)Cl)C#N

Description

6-Chloro-2-oxo-4-phenyl-1,2-dihydro-quinoline-3-carbonitrile is a useful research compound. Its molecular formula is C16H9ClN2O and its molecular weight is 280.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (2-amino-5-chlorophenyl)(phenyl)methanone (1 g, 4.32 mmol, Eq: 1.00), ethyl 2-cyanoacetate (2.44 g, 2.3 ml, 21.6 mmol, Eq: 5) and cerium (III) chloride heptahydrate (322 mg, 863 μmol, Eq: 0.2) was heated to 200° C. for 30 min in a microwave. Then water was added and the mixture was acidified to pH 2-3 with 0.1N HCl. The mixture was then extracted with ethyl acetate (3×) and the combined extracts were washed with water and brine, dried with Na2SO4, filtered and evaporated. The remaining residue was triturated with a mixture of DCM (5 ml) and heptane (2 ml) for 2 h. Filtration yielded the title compound (389 mg, light yellow solid). MS (ESI): 281.1 (M+H)+.